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Compound of Interest

Compound Name: Corr4A

Cat. No.: B1669440 Get Quote

Essential Safety and Handling Guide for Corr4A
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent, bioactive small molecules like Corr4A. This guide

provides immediate, essential safety protocols and logistical plans for the operational use and

disposal of Corr4A, fostering a culture of safety and building trust through comprehensive

chemical handling information.

Chemical and Physical Properties
Corr4A is a chemical corrector utilized in cystic fibrosis research.[1] It is a solid, appearing as a

white to off-white or light beige powder.[1] Key identifiers and properties are summarized below.
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Property Value

Chemical Name
N-(2-(5-Chloro-2-methoxyphenylamino)-4'-

methyl-[4,5'-bithiazol-2'-yl)benzamide

CAS Number 421580-53-2[1][2]

Molecular Formula C₂₁H₁₇ClN₄O₂S₂[1][2]

Molecular Weight 456.97 g/mol [1]

Physical State Solid Powder[1]

Solubility Soluble in DMSO

Storage Class 11 (Combustible Solids)[1]

Water Hazard Class WGK 3 (Highly hazardous to water)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The

following table outlines the recommended PPE for handling Corr4A, particularly when

engineering controls like fume hoods are not sufficient to eliminate exposure risks.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

choice for protection against a

wide range of chemicals.[3]

Always inspect gloves for tears

or punctures before use. For

tasks with a higher risk of

splashes or when handling

larger quantities, consider

double-gloving. Change gloves

immediately if they become

contaminated.

Eyes & Face
Safety goggles with side

shields or a face shield

Standard safety glasses are

not sufficient. Tight-fitting

safety goggles that meet EN

166 (EU) or NIOSH (US)

standards should be worn.[4] A

face shield should be used in

conjunction with goggles when

there is a significant risk of

splashes.

Body Laboratory coat

A buttoned, long-sleeved

laboratory coat should be worn

to protect skin and personal

clothing from contamination.

For tasks with a higher risk of

splashes, a chemically

resistant apron over the lab

coat is recommended.

Respiratory NIOSH-approved respirator A respirator is necessary when

handling the solid compound

outside of a fume hood or if

there is a risk of aerosolization.

The type of respirator (e.g.,
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N95, half-mask with

appropriate cartridges) should

be selected based on a

thorough risk assessment.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential to maintain the integrity of

Corr4A and the safety of laboratory personnel.

Handling:
Engineering Controls: Whenever possible, handle solid Corr4A within a certified chemical

fume hood to minimize inhalation exposure.

Avoid Dust Formation: Take care to avoid the generation of dust when weighing or

transferring the compound.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Corr4A, even

if gloves were worn. Do not eat, drink, or smoke in areas where Corr4A is handled or stored.

Storage:
Container: Store Corr4A in a tightly sealed, properly labeled container.

Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of Corr4A and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: All materials contaminated with Corr4A, including unused product,

reaction byproducts, and disposable lab supplies (e.g., pipette tips, gloves, filter paper), must

be collected in a dedicated, clearly labeled, and sealed hazardous waste container.
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Waste Segregation: Do not mix Corr4A waste with other waste streams unless explicitly

permitted by your institution's waste management guidelines.

Final Disposal: The sealed hazardous waste container must be disposed of through a

licensed hazardous waste disposal service in accordance with all local, state, and federal

regulations.

Experimental Workflow for Safe Handling of Corr4A
The following diagram outlines the logical steps for safely handling Corr4A from receipt to

disposal.
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Caption: Workflow for the safe handling of Corr4A.:** Workflow for the safe handling of

Corr4A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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